(Z)-5-bromo-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15BrN2O2S2/c1-2-21-10-9-19-11-5-3-4-6-12(11)23-16(19)18-15(20)13-7-8-14(17)22-13/h3-8H,2,9-10H2,1H3
• InChI Key: XYUYETCCLQWUAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C16H15BrN2O2S2
• Molecular Weight: 411.3 g/mol

Description

The compound belongs to the class of benzothiazoles and thiophene carboxamides. Benzothiazoles are aromatic heterocyclic compounds with a bicyclic structure consisting of the fusion of a benzene ring and a thiazole ring. Thiophene carboxamides are compounds containing a thiophene ring which is substituted by a carboxamide group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring and a thiophene ring, connected by a carboxamide group. The benzothiazole ring is a bicyclic structure consisting of the fusion of a benzene ring and a thiazole ring.

Future Directions

Benzothiazole derivatives have been the focus of many research studies due to their wide range of biological activities. Future research could focus on exploring the potential biological activities of this specific compound and developing efficient synthesis methods.